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Compound of Interest

Compound Name: Cinacalcet-d4 Hydrochloride

Cat. No.: B15351893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers

of cinacalcet-d4 hydrochloride, a deuterated analog of the calcimimetic agent cinacalcet.

This document is intended to assist researchers, scientists, and drug development

professionals in sourcing this compound for their studies. It includes a comparative summary of

supplier specifications, a detailed experimental protocol for a common application, and

visualizations of relevant pathways and workflows.

Introduction to Cinacalcet and its Deuterated Analog
Cinacalcet hydrochloride is a calcimimetic agent that acts as an allosteric modulator of the

calcium-sensing receptor (CaSR).[1][2] It is clinically used to treat secondary

hyperparathyroidism in patients with chronic kidney disease and hypercalcemia in patients with

parathyroid carcinoma.[3][4] By increasing the sensitivity of the CaSR to extracellular calcium,

cinacalcet reduces the secretion of parathyroid hormone (PTH).[4]

Cinacalcet-d4 hydrochloride is a stable, isotopically labeled version of cinacalcet. The

inclusion of four deuterium atoms provides a distinct mass signature, making it an ideal internal

standard for quantitative bioanalytical assays, particularly liquid chromatography-mass

spectrometry (LC-MS). Its use ensures high accuracy and precision in the measurement of

cinacalcet concentrations in biological matrices.
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Commercial Supplier Overview
Several chemical suppliers offer cinacalcet-d4 hydrochloride for research purposes. The

following tables summarize the key quantitative data available from these suppliers to facilitate

easy comparison.

Table 1: Supplier and Product Identification

Supplier Product Name Catalog Number CAS Number

Simson Pharma

Limited

Cinacalcet-D4

Hydrochloride
-

364782-34-3

(Unlabeled)

LGC Standards
Cinacalcet-d4

Hydrochloride
- -

Santa Cruz

Biotechnology

Cinacalcet-d4

Hydrochloride
sc-219198 364782-34-3

MedChemExpress
Cinacalcet-d4

hydrochloride
HY-10023S

364782-34-3

(Unlabeled)

Table 2: Physicochemical Properties

Supplier Molecular Formula
Molecular Weight (
g/mol )

Purity

Simson Pharma

Limited
C22H18D4F3N.HCl 397.9 -

LGC Standards C22H18D4F3N.HCl 397.9 -

Santa Cruz

Biotechnology
C22H19D4ClF3N 397.9 -

MedChemExpress C22H18D4F3N.HCl 397.9 99.88%

Note: "-" indicates that the information was not readily available on the supplier's website.
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Experimental Protocols
The primary application of cinacalcet-d4 hydrochloride is as an internal standard in the

quantification of cinacalcet in biological samples by LC-MS/MS. The following is a generalized

protocol synthesized from methodologies reported in scientific literature.

Protocol: Quantification of Cinacalcet in Human Plasma using Cinacalcet-d4 Hydrochloride
as an Internal Standard

1. Materials and Reagents:

Cinacalcet hydrochloride (analytical standard)

Cinacalcet-d4 hydrochloride (internal standard)

Human plasma (with appropriate anticoagulant)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation solvent (e.g., acetonitrile or methanol)

2. Preparation of Stock and Working Solutions:

Cinacalcet Stock Solution (1 mg/mL): Accurately weigh and dissolve cinacalcet hydrochloride

in methanol.

Cinacalcet-d4 Hydrochloride Stock Solution (1 mg/mL): Accurately weigh and dissolve

cinacalcet-d4 hydrochloride in methanol.

Working Solutions: Prepare serial dilutions of the cinacalcet stock solution in a mixture of

methanol and water (e.g., 50:50 v/v) to create calibration standards. Prepare a working
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solution of cinacalcet-d4 hydrochloride at an appropriate concentration (e.g., 100 ng/mL)

in the same diluent.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibration standard, quality control, or unknown), add a fixed

volume (e.g., 10 µL) of the cinacalcet-d4 hydrochloride working solution and vortex briefly.

Add 3 volumes (e.g., 300 µL) of cold protein precipitation solvent (e.g., acetonitrile).

Vortex vigorously for 1-2 minutes to precipitate plasma proteins.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source operating in positive ion mode.

MRM Transitions: Monitor the specific precursor to product ion transitions for both cinacalcet

and cinacalcet-d4.

5. Data Analysis:
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Construct a calibration curve by plotting the peak area ratio of cinacalcet to cinacalcet-d4

against the concentration of the calibration standards.

Determine the concentration of cinacalcet in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate key concepts related to the use and mechanism of cinacalcet.
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Sample Preparation Workflow
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Click to download full resolution via product page

Caption: A typical workflow for the preparation of plasma samples for LC-MS/MS analysis.
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Caption: Simplified signaling pathway of cinacalcet's action on the calcium-sensing receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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